Cas no 2171601-15-1 (2-Hydroxy-2-(1-hydroxycyclopentyl)acetic acid)

• Product Name: 2-Hydroxy-2-(1-hydroxycyclopentyl)acetic acid
• CAS No: 2171601-15-1
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 5766466
• PubChem ID: 165836594
• Update Time: 2025-06-07

2-Hydroxy-2-(1-hydroxycyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2171601-15-1
• EN300-1628610
• 2-hydroxy-2-(1-hydroxycyclopentyl)acetic acid
• 2-Hydroxy-2-(1-hydroxycyclopentyl)acetic acid

• Inchi： 1S/C7H12O4/c8-5(6(9)10)7(11)3-1-2-4-7/h5,8,11H,1-4H2,(H,9,10)
• InChI Key： DYJZCHOVBVYKQO-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)O)O)CCCC1

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-Hydroxy-2-(1-hydroxycyclopentyl)acetic acid

Recent Advances in the Study of 2-Hydroxy-2-(1-hydroxycyclopentyl)acetic acid (CAS: 2171601-15-1)

In recent years, the compound 2-Hydroxy-2-(1-hydroxycyclopentyl)acetic acid (CAS: 2171601-15-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl and hydroxyacetic acid moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthetic optimization of 2-Hydroxy-2-(1-hydroxycyclopentyl)acetic acid, highlighting its role as a key intermediate in the synthesis of bioactive molecules. The researchers employed a novel catalytic approach to enhance the yield and purity of the compound, which could significantly reduce production costs and improve scalability for industrial applications. The study also provided insights into the compound's stability under various physiological conditions, which is critical for its potential use in drug formulations.

Another groundbreaking research effort, detailed in *Bioorganic & Medicinal Chemistry Letters*, investigated the compound's interaction with specific enzyme targets. The findings revealed that 2-Hydroxy-2-(1-hydroxycyclopentyl)acetic acid exhibits inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for developing anti-inflammatory agents. Molecular docking studies further supported these findings, demonstrating high binding affinity and specificity for the target enzymes.

In addition to its therapeutic potential, recent advancements in analytical techniques have enabled more precise characterization of 2-Hydroxy-2-(1-hydroxycyclopentyl)acetic acid. A study in *Analytical Chemistry* utilized high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to establish a comprehensive spectral database for the compound. This database is expected to facilitate future research by providing reliable reference data for identification and quantification purposes.

Looking ahead, the versatility of 2-Hydroxy-2-(1-hydroxycyclopentyl)acetic acid continues to inspire innovative research. Current efforts are directed toward exploring its applications in targeted drug delivery systems and as a building block for novel polymers with biomedical applications. The compound's unique structural features and demonstrated bioactivity make it a valuable candidate for further investigation in the chemical biology and pharmaceutical sectors.